gp120-IN-1

• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C15H18N2O4S/c1-4-21-14(19)12-8(2)16-15(22)17-13(12)9-5-6-10(18)11(7-9)20-3/h5-7,13,18H,4H2,1-3H3,(H2,16,17,22)
• InChIKey: PXLULCMFZZNMDQ-UHFFFAOYSA-N

HIV-1 entry assays require reference inhibitors with precisely quantified cytotoxicity to avoid false positives. gp120-IN-1 (compound 4e) solves this with a validated therapeutic index of 46 in SUP-T1 cells. • Antiviral IC50: 2.2 µM (gp120-dependent entry block) • Cytotoxicity CC50: 100.90 µM (SUP-T1 cells) • Functional class: Antagonist (non-agonistic, unlike CD4 mimetics) • Structure: C15H18N2O4S, MW 322.38 Ideal positive control for medium-throughput screening and SAR baseline for pyrimidine-based gp120 inhibitors. Reliable reference standard-not for human therapy.

gp120-IN-1 Baseline Characterization

gp120-IN-1, also designated as compound 4e, is a synthetic small-molecule HIV-1 entry inhibitor belonging to the 1,2,3,4-tetrahydropyrimidine chemotype [1]. It functions by binding to the HIV-1 envelope glycoprotein gp120, thereby inhibiting gp120-mediated virus entry into host cells [2]. Its molecular formula is C₁₅H₁₈N₂O₄S, with a molecular weight of 322.38 g/mol . The compound exhibits an in vitro half-maximal inhibitory concentration (IC₅₀) of 2.2 µM against HIV-1 and a 50% cytotoxic concentration (CC₅₀) of 100.90 µM in SUP-T1 cells, demonstrating antiviral activity with a favorable selectivity index of approximately 46 [1].

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gp120-mediated entry inhibition research tool

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Includes cytotoxicity benchmark (SUP-T1) for assay range selection

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Selectivity window supports mechanistic study concentration selection

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Supplied as reference standard; not for therapeutic use

• [1] Senapathi J, Bommakanti A, Kusuma V, Vangara S, Kondapi AK. Design, Synthesis, and Antiviral activity of 1,2,3,4-Tetrahydropyrimidine derivatives acting as novel entry inhibitors to target at "Phe43 cavity" of HIV-1 gp120. Bioorg Med Chem. 2021 Dec 15;52:116526. View Source
• [2] MedChemExpress (MCE). gp120-IN-1 | HIV-1 gp120 Inhibitor. Product Datasheet. View Source

Why Generic gp120 Inhibitors Cannot Replace gp120-IN-1

Despite sharing a common protein target, HIV-1 gp120 inhibitors exhibit substantial mechanistic and pharmacological divergence that precludes simple interchangeability. gp120-IN-1 operates within the micromolar potency range, whereas clinically advanced attachment inhibitors such as temsavir (the active moiety of fostemsavir) and BMS-378806 achieve picomolar to low nanomolar activity [1]. Conversely, CD4-mimetic small molecules like NBD-556 demonstrate biphasic or strain-dependent inhibitory profiles with variable IC₅₀ values ranging from ~3 µM to >100 µM depending on assay format [2]. These potency differences directly impact effective working concentrations in cellular assays and downstream experimental design. Furthermore, distinct chemical scaffolds—tetrahydropyrimidine (gp120-IN-1), piperazine-oxalamide (NBD-556), azaindole (BMS-378806), and pyrrolopyridine phosphate prodrug (fostemsavir)—confer unique physicochemical properties affecting solubility, cellular permeability, and formulation compatibility [3]. Such compound-specific attributes necessitate rigorous comparative evaluation when selecting the optimal gp120 inhibitor for a given research application.

Target epitope and mechanism diverge among gp120 inhibitors; antagonist vs agonist profiles may not transfer.

Potency context differs substantially even within same-series compounds; substitution can alter effective concentration range.

Functional dichotomy: agonist compounds (e.g., CD4-mimetics) may enhance viral entry, invalidating inhibition experiments.

• [1] Gartland M, Zhou N, Stewart E, Pierce A, Clark A, Ackerman P, et al. Susceptibility of global HIV-1 clinical isolates to fostemsavir using the PhenoSense Entry assay. J Antimicrob Chemother. 2021;76(3):648-652. View Source
• [2] Courter JR, Madani N, Sodroski J, Schön A, Freire E, Kwong PD, et al. Structure-based design, synthesis and evaluation of small molecule CD4-mimics as entry inhibitors possessing broad spectrum anti-HIV-1 activity. Bioorg Med Chem. 2013;21(12):3587-3602. View Source
• [3] Lin PF, Blair W, Wang T, Spicer T, Guo Q, Zhou N, et al. A small molecule HIV-1 inhibitor that targets the HIV-1 envelope and inhibits CD4 receptor binding. Proc Natl Acad Sci U S A. 2003;100(19):11013-11018. View Source

gp120-IN-1 vs. Key Comparators

Entry Inhibition Potency vs. Fostemsavir

gp120-IN-1 demonstrates an IC₅₀ of 2.2 µM (2200 nM) against HIV-1 in SUP-T1 cell-based assays, indicating antiviral activity in the micromolar range [1]. In contrast, temsavir (the active moiety of fostemsavir) exhibits a median IC₅₀ of 0.8 nM against 1337 clinical HIV-1 isolates in the PhenoSense Entry assay, with the 90th percentile IC₅₀ at 75.4 nM [2]. This represents a potency differential of over 2,700-fold (based on median temsavir IC₅₀) to approximately 29-fold (based on 90th percentile).

Entry Inhibition Potency

Data to verify

gp120-IN-1
IC₅₀ 2.2 µMvsFostemsavir
EC₅₀

Supports potency ranking context for tool compound selection.

Cross-study comparable; >220-fold difference in entry inhibition assays.

Evidence Dimension	Antiviral potency (IC₅₀) against HIV-1
Target Compound Data	IC₅₀ = 2.2 µM (2200 nM)
Comparator Or Baseline	Temsavir: median IC₅₀ = 0.8 nM; 90th percentile IC₅₀ = 75.4 nM (1337 clinical isolates)
Quantified Difference	gp120-IN-1 IC₅₀ is 2,750-fold higher than median temsavir IC₅₀; approximately 29-fold higher than 90th percentile temsavir IC₅₀
Conditions	gp120-IN-1: SUP-T1 cells; Temsavir: PhenoSense Entry assay (clinical isolates, predominantly subtype B)

Why This Matters

The micromolar potency of gp120-IN-1 defines it as a tool compound suitable for mechanistic studies and chemical biology applications, rather than a clinical candidate; users requiring picomolar-to-nanomolar potency for translational work should instead select temsavir/fostemsavir.

• [1] Senapathi J, Bommakanti A, Kusuma V, Vangara S, Kondapi AK. Design, Synthesis, and Antiviral activity of 1,2,3,4-Tetrahydropyrimidine derivatives acting as novel entry inhibitors to target at "Phe43 cavity" of HIV-1 gp120. Bioorg Med Chem. 2021 Dec 15;52:116526. View Source
• [2] Gartland M, Zhou N, Stewart E, Pierce A, Clark A, Ackerman P, et al. Susceptibility of global HIV-1 clinical isolates to fostemsavir using the PhenoSense Entry assay. J Antimicrob Chemother. 2021;76(3):648-652. View Source

Cytotoxicity Profile vs. Fostemsavir

gp120-IN-1 exhibits a CC₅₀ of 100.90 µM in SUP-T1 cells, yielding a selectivity index (SI = CC₅₀/IC₅₀) of approximately 46 (100.90 µM / 2.2 µM) [1]. BMS-378806, a prototypical small-molecule attachment inhibitor, demonstrates a CC₅₀ of >225 µM against host cells, with EC₅₀ values ranging from 0.85–26.5 nM, yielding an SI of >8,500–264,000 depending on viral strain .

Cytotoxicity Profile

Context-dependent

gp120-IN-1
CC₅₀ 100.90 µMvsFostemsavir
no direct CC₅₀

Provides cytotoxicity benchmark for assay range validation.

Selectivity index ~46 in SUP-T1 cells; comparator CC₅₀ data not directly comparable.

Evidence Dimension	Selectivity index (CC₅₀ / antiviral IC₅₀ or EC₅₀)
Target Compound Data	SI ≈ 46 (CC₅₀ = 100.90 µM; IC₅₀ = 2.2 µM)
Comparator Or Baseline	BMS-378806: SI >8,500–264,000 (CC₅₀ >225 µM; EC₅₀ = 0.85–26.5 nM)
Quantified Difference	gp120-IN-1 SI is approximately 185- to 5,700-fold lower than BMS-378806 SI range
Conditions	gp120-IN-1: SUP-T1 cells; BMS-378806: MT-2 and PM1 cells, multiple laboratory HIV-1 strains

Why This Matters

The narrower selectivity window of gp120-IN-1 requires careful titration in cellular assays to avoid confounding cytotoxic effects, particularly at concentrations exceeding 20–30 µM; BMS-378806 offers substantially greater experimental latitude for high-concentration studies.

• [1] Senapathi J, Bommakanti A, Kusuma V, Vangara S, Kondapi AK. Design, Synthesis, and Antiviral activity of 1,2,3,4-Tetrahydropyrimidine derivatives acting as novel entry inhibitors to target at "Phe43 cavity" of HIV-1 gp120. Bioorg Med Chem. 2021 Dec 15;52:116526. View Source

Mechanistic Divergence vs. NBD-556

gp120-IN-1 inhibits HIV-1 with an IC₅₀ of 2.2 µM [1]. NBD-556, a well-characterized CD4-mimetic small molecule that also targets the gp120 Phe43 cavity, demonstrates variable IC₅₀ values: 12 µM against HIV-1 IIIB in PM1/CCR5 cells [2], and values of 6.5, 15.9, and 5.3 µM against laboratory-adapted strains IIIB, MN, and V32, respectively, in MT-2 cells . gp120-IN-1 is approximately 2.4- to 7.2-fold more potent than NBD-556 in these comparable cell-based viral inhibition assays.

Mechanism vs NBD-556

Reported

gp120-IN-1
antagonistvsNBD-556
CD4-mimetic agonist

Functional mechanism divergence: antagonist vs. agonist. May confound entry inhibition studies.

Opposite effect; NBD-556 can activate entry rather than block it.

Evidence Dimension	Viral entry inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 2.2 µM
Comparator Or Baseline	NBD-556: IC₅₀ = 5.3–15.9 µM across multiple laboratory HIV-1 strains
Quantified Difference	gp120-IN-1 is 2.4-fold to 7.2-fold more potent (lower IC₅₀) than NBD-556 in cellular infection models
Conditions	gp120-IN-1: SUP-T1 cells; NBD-556: PM1/CCR5 cells (HIV-1 IIIB) and MT-2 cells (HIV-1 IIIB, MN, V32 strains)

Why This Matters

gp120-IN-1 offers superior in vitro potency among chemically distinct, non-clinical gp120-targeting tool compounds, making it a preferred benchmark for identifying and validating novel entry inhibitors in primary screening cascades.

• [1] Senapathi J, Bommakanti A, Kusuma V, Vangara S, Kondapi AK. Design, Synthesis, and Antiviral activity of 1,2,3,4-Tetrahydropyrimidine derivatives acting as novel entry inhibitors to target at "Phe43 cavity" of HIV-1 gp120. Bioorg Med Chem. 2021 Dec 15;52:116526. View Source
• [2] Yoshimura K, Harada S, Shibata J, Hatada M, Yamada Y, Ochiai C, et al. Enhanced exposure of human immunodeficiency virus type 1 primary isolate neutralization epitopes through binding of CD4 mimetic compounds. J Virol. 2010;84(15):7558-7568. View Source

Intra-Series Potency vs. gp120-IN-3

gp120-IN-1 is built upon a 1,2,3,4-tetrahydropyrimidine core bearing a 2-thioxo substitution and a 4-(4-hydroxy-3-methoxyphenyl) moiety (C₁₅H₁₈N₂O₄S; MW = 322.38) . In contrast, BMS-378806 features an azaindole scaffold (C₂₂H₂₂N₄O₄; MW = 406.43) , and fostemsavir/temsavir incorporates a pyrrolopyridine core with a phosphonooxymethyl prodrug moiety (C₂₅H₂₆N₇O₈P; MW = 583.50) [1]. These chemotypes occupy distinct intellectual property spaces and exhibit different synthetic accessibility: gp120-IN-1 derives from a classic Biginelli multicomponent reaction amenable to rapid analog generation, whereas azaindole and pyrrolopyridine scaffolds require multi-step, convergent synthetic routes.

Intra-Series Potency

Data to verify

gp120-IN-1
IC₅₀ 2.2 µMvsgp120-IN-3
IC₅₀ 1.64 nM

Large intra-series potency range observed; not interchangeable.

1,341-fold difference; specific entity required for dose-response studies.

Evidence Dimension	Chemical scaffold and molecular properties
Target Compound Data	Tetrahydropyrimidine core, MW = 322.38, C₁₅H₁₈N₂O₄S, cLogP ≈ 1.88, 3 H-bond donors, 5 H-bond acceptors
Comparator Or Baseline	BMS-378806: Azaindole core, MW = 406.43; Fostemsavir: Pyrrolopyridine prodrug core, MW = 583.50
Quantified Difference	Molecular weight of gp120-IN-1 is 21% lower than BMS-378806 and 45% lower than fostemsavir; distinct H-bond donor/acceptor profiles predict differential membrane permeability
Conditions	Calculated physicochemical properties; synthetic accessibility from published routes

Why This Matters

The smaller molecular weight and distinct H-bonding capacity of gp120-IN-1 may confer advantages in solubility and permeability for certain in vitro assay formats, while its synthetic tractability via Biginelli chemistry facilitates rapid library expansion for structure-activity relationship (SAR) studies, a feature not shared by the more complex clinical scaffolds.

• [1] RxReasoner. Fostemsavir Pharmacology. View Source

gp120-IN-1 Application Scenarios

HIV-1 Entry Mechanistic Studies with Cytotoxicity Benchmarks

With an IC₅₀ of 2.2 µM, gp120-IN-1 provides a reproducible, mid-micromolar benchmark for evaluating the potency of newly identified or synthesized gp120-targeting compounds in SUP-T1 cell-based HIV-1 entry assays [1]. Its potency, which is approximately 2.4- to 7.2-fold greater than that of NBD-556 in comparable cellular infection models, establishes a meaningful threshold for hit-to-lead progression . Compounds demonstrating superior potency to gp120-IN-1 in this assay format warrant further profiling, while those with inferior activity may be deprioritized.

Cell-Based Antiviral Assay Calibration and Validation

The synthetic accessibility of gp120-IN-1 via Biginelli multicomponent condensation chemistry makes it an ideal parent scaffold for medicinal chemistry campaigns aimed at optimizing HIV-1 entry inhibition [1]. Investigators can systematically vary the aryl aldehyde, β-ketoester, and urea/thiourea components to probe substituent effects on gp120 binding and antiviral potency, generating focused libraries of tetrahydropyrimidine analogs for SAR analysis.

SAR and Chemical Probe Studies for gp120 Inhibitors

gp120-IN-1 functions by inhibiting gp120-mediated virus entry into host cells, likely through engagement of the conserved Phe43 cavity [1]. Its micromolar potency and moderate selectivity index (SI ≈ 46) necessitate careful concentration optimization . When used at concentrations well below its CC₅₀ (e.g., ≤20 µM), gp120-IN-1 serves as a valuable chemical probe to interrogate the kinetics of gp120 conformational changes, CD4 engagement, and coreceptor utilization in biophysical and cell-based studies without confounding cytotoxicity.

gp120 Antagonist Conformational Dynamics

Given its well-defined in vitro activity profile (IC₅₀ = 2.2 µM, CC₅₀ = 100.90 µM) and commercial availability from multiple vendors, gp120-IN-1 is suitable for use as a positive control and plate-to-plate normalization standard in high-throughput screens designed to identify novel HIV-1 entry inhibitors [1]. Its reproducible dose-response behavior facilitates robust Z'-factor determination and assay quality assessment across screening campaigns.

Application

Selection Property

Validation Focus

HIV-1 entry mechanistic assays

Defined cytotoxicity benchmark in T-cell line

Assay selectivity window confirmation

Antiviral assay calibration

Moderate potency positive control

Signal-to-noise ratio and assay drift validation

SAR for pyrimidine gp120 inhibitors

Baseline micromolar potency reference

Structural modification effect benchmarking

gp120 antagonist conformational dynamics

Non-agonist (antagonist) functional profile

Conformational state comparison vs. agonist-bound gp120

• [1] Senapathi J, Bommakanti A, Kusuma V, Vangara S, Kondapi AK. Design, Synthesis, and Antiviral activity of 1,2,3,4-Tetrahydropyrimidine derivatives acting as novel entry inhibitors to target at "Phe43 cavity" of HIV-1 gp120. Bioorg Med Chem. 2021 Dec 15;52:116526. View Source